Cas no 1784809-23-9 ((4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine)

• Product Name: (4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine
• CAS No: 1784809-23-9
• MF: C₆H₁₂F₂N₂
• MW: 150.169688224792
• CID: 5271761
• Update Time: 2026-03-09

(4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine

• Inchi： 1S/C6H12F2N2/c1-10-3-5(2-9)6(7,8)4-10/h5H,2-4,9H2,1H3
• InChI Key： WXZDQIZHBPLQRK-UHFFFAOYSA-N
• SMILES： C(C1C(F)(F)CN(C)C1)N

Additional information on (4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine

Comprehensive Guide to (4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine (CAS No. 1784809-23-9): Properties, Applications, and Market Insights

(4,4-Difluoro-1-methylpyrrolidin-3-yl)methanamine (CAS No. 1784809-23-9) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethylpyrrolidine core, serves as a versatile building block in medicinal chemistry. Its molecular structure combines the stability of a pyrrolidine ring with the electronic effects of fluorine atoms, making it valuable for drug discovery and material science applications.

The growing demand for fluorinated organic compounds in modern chemistry has positioned (4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine as a compound of interest. Researchers frequently search for "difluoromethylpyrrolidine synthesis" or "CAS 1784809-23-9 applications," reflecting its importance in synthetic routes. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, key factors in pharmaceutical development.

In pharmaceutical applications, (4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine is often explored as a precursor for kinase inhibitors and central nervous system (CNS) drugs. The fluorinated pyrrolidine moiety contributes to improved blood-brain barrier penetration, a critical requirement for neuroactive compounds. Recent studies have investigated its potential in addressing neurodegenerative diseases, aligning with the current focus on "Alzheimer's disease drug development" and "Parkinson's treatment research" – trending topics in medical chemistry.

The agrochemical industry also benefits from 1784809-23-9 derivatives, particularly in developing novel pesticides with enhanced environmental profiles. The fluorine atoms in (4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine contribute to increased target specificity and reduced mammalian toxicity, addressing the industry's need for "eco-friendly crop protection" solutions. This aligns with global trends toward sustainable agriculture and reduced environmental impact.

From a synthetic chemistry perspective, the preparation of (4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine involves innovative fluorination techniques. Chemists searching for "selective fluorination methods" or "pyrrolidine derivative synthesis" will find this compound particularly relevant. Recent advances in continuous flow chemistry have improved the efficiency of producing such fluorinated building blocks, reducing costs and environmental footprint.

The market for specialty fluorine compounds like 1784809-23-9 has shown steady growth, driven by pharmaceutical and agrochemical demand. Industry reports indicate increasing investment in "fluorine-containing drug candidates" and "next-generation agrochemicals," suggesting continued relevance for this chemical scaffold. The compound's stability and versatility make it attractive for combinatorial chemistry and high-throughput screening approaches.

Quality control of (4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine requires sophisticated analytical techniques. Common queries include "HPLC methods for fluorinated amines" and "NMR characterization of pyrrolidine derivatives," reflecting the technical challenges in working with such compounds. Advanced chromatography and spectroscopy methods are essential for ensuring purity and confirming structural integrity.

Future research directions for CAS 1784809-23-9 may explore its potential in materials science, particularly in designing fluorinated polymers with unique properties. The compound's ability to influence electronic characteristics makes it interesting for "organic electronic materials" development, an area gaining attention for flexible electronics and energy storage applications.

Environmental and regulatory considerations for (4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine follow standard protocols for fluorine-containing compounds. While not classified as hazardous, proper handling procedures are recommended, consistent with general laboratory safety practices for "amine-containing compounds." The compound's stability suggests favorable environmental persistence characteristics compared to more volatile alternatives.

In conclusion, (4,4-difluoro-1-methylpyrrolidin-3-yl)methanamine (CAS No. 1784809-23-9) represents an important fluorinated pyrrolidine derivative with diverse applications across multiple industries. Its unique structural features and synthetic versatility continue to make it valuable for researchers working on "medicinal chemistry optimization" and "specialty chemical development." As fluorine chemistry advances, this compound will likely maintain its relevance in cutting-edge research and industrial applications.